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Compound of Interest

Compound Name: 5-Fluorosalicylic acid

CAS No.: 345-16-4

Cat. No.: B1208207

Get Quote

Executive Summary & Core Directive
Do not dispose of 5-Fluorosalicylic acid (5-FSA) via sanitary sewer systems.[1][2][3][4]

Although 5-FSA is a derivative of salicylic acid, the presence of the fluorine atom at the C5

position dictates that it must be managed as Halogenated Organic Waste.[1][2] Standard

incineration of fluorinated compounds generates hydrogen fluoride (HF), which requires

specific scrubber capabilities.[1][2][4] Mixing this compound with non-halogenated waste

streams (e.g., standard acetone/ethanol waste) can result in regulatory non-compliance and

damage to downstream disposal infrastructure.[1][2]

Immediate Action Plan:

Segregate: Isolate 5-FSA waste from non-halogenated solvents.

Label: Clearly mark containers as "Halogenated Organic Acid."

Containerize: Use HDPE or glass containers; avoid metal if aqueous/acidic.
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Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of 5-FSA is critical for selecting the correct

waste stream and preventing incompatible reactions.[4]

Property Data Relevance to Disposal

Chemical Name 5-Fluorosalicylic acid
Official manifest name.[2][3][4]

[5][6]

CAS Number 345-16-4
Required for waste inventory.

[2][3][4]

Formula C₇H₅FO₃
Fluorine content mandates

halogenated stream.[3][4]

Molecular Weight 156.11 g/mol -

pKa ~2.68 (Predicted)

Stronger acid than salicylic

acid; corrosive potential.[2][3]

[4]

Water Solubility Slightly soluble
Do not attempt to dissolve and

flush.[3][4]

Appearance White to light beige powder
Dust explosion hazard if

handled roughly.[3][4]

Incompatibilities Strong oxidizers, Strong bases

Risk of exothermic

reaction/gas evolution.[1][2][3]

[5]

GHS Hazard Classification:

H315: Causes skin irritation.[4][7]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][7]
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Waste Stream Decision Logic
The following self-validating logic tree ensures that 5-FSA is directed to the correct disposal

path based on its physical state and mixture composition.

Start: 5-FSA Waste

What is the physical state?

Solid (Powder/Crystals) Liquid (Solution/Suspension)

DISPOSAL PATH A:
Solid Hazardous Waste

(Tag: Halogenated Organic)

Pure or Contaminated Solids

Solvent Composition?

Aqueous (>90% Water) Organic Solvent

DISPOSAL PATH C:
Aqueous Acid Waste

(Adjust pH if local regs permit,
otherwise collect)

Trace Organics

DISPOSAL PATH B:
Halogenated Solvent Waste

(Do NOT mix with fuels blending)

Contains Fluorine

Click to download full resolution via product page

Figure 1: Decision matrix for determining the appropriate waste stream for 5-FSA, ensuring

segregation of halogenated materials.[1][2][3][4]

Detailed Disposal Procedures
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Protocol A: Solid Waste (Excess Reagent or Spills)
Best for: Expired chemicals, weighing paper residues, and spill cleanup materials.[1][2][3]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[2][4] Glass is

acceptable but poses a breakage risk.[4]

Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) in the solid

waste bin to prevent accidental ignition.[1][2]

Labeling: Affix a hazardous waste tag immediately.[4]

Constituents: "5-Fluorosalicylic acid, 98%."[1][2][4][8][9]

Hazard Checkbox: Toxic, Irritant.[1][2][4][10]

Note: Clearly write "Contains Fluorine" to alert disposal vendors.[4]

Protocol B: Liquid Waste (Mother Liquors & Reaction
Mixtures)
Best for: HPLC waste, reaction solvents, and washing solutions.[1][2][3]

Critical Warning: Most laboratories separate organic waste into "Non-Halogenated" (cheaper,

used for fuel blending) and "Halogenated" (expensive, requires specific incineration).[1][2] 5-

FSA solutions MUST go into the Halogenated stream.

Compatibility Check: Ensure the solvent waste container does not contain active strong

bases (e.g., sodium methoxide), which could react exothermically with the acidic proton of 5-

FSA.[1][2][4]

Transfer: Pour waste into the "Halogenated Solvent" carboy (typically red cans or specific

safety containers).[4]

Documentation: Log the volume of 5-FSA added. Even small amounts of fluorinated

compounds can disqualify a waste drum from fuel blending programs.[4]

Protocol C: Aqueous Waste
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Best for: Dilute cleaning rinses.

Assessment: If 5-FSA is dissolved in water, the solution will be acidic (pH < 4).[2][4]

Collection: Collect in a dedicated "Aqueous Acidic Waste" container.

Neutralization (Consult EHS):

Technically: You can neutralize with Sodium Bicarbonate (

) until effervescence stops.[4]

Regulatory:[5][6][11][12]Do not drain dispose even after neutralization without explicit

written approval from your facility's environmental officer.[4] Many municipalities have strict

limits on total fluorides in wastewater, regardless of pH.[1][2]

Emergency Spill Response
Scenario: A 25g bottle of 5-FSA powder drops and shatters.

Evacuate & PPE: Clear the immediate area. Don nitrile gloves, safety goggles, and a N95 or

P100 dust mask (inhalation of the dust is the primary acute hazard).[1][2]

Containment: Cover the spill with a dry absorbent pad or paper towels to minimize dust

generation.[4] Do not use a wet mop initially, as this spreads the acid.[1][2]

Cleanup:

Scoop up the bulk powder and broken glass using a dustpan.[4] Place into a hard-sided

plastic container (Protocol A).

Wipe the area with wet paper towels to pick up fine residue.[4]

Perform a final wipe with a weak base (1% Sodium Bicarbonate solution) to neutralize

surface acidity, followed by water.[1][2][4]

Disposal: All cleanup materials (gloves, towels, scoop contents) are treated as solid

hazardous waste.[1][2][4]
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Scientific Rationale & Mechanism
The strict segregation of 5-FSA is driven by the combustion chemistry of the fluorine

substituent.[4]

Thermal Decomposition: When 5-FSA is incinerated, the carbon-fluorine bond breaks.[2][4]

Unlike non-halogenated organics which produce ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

and

, 5-FSA produces Hydrogen Fluoride (

).[2][4]

ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="ng-star-inserted

display">

[2][3][4]

Infrastructure Damage: HF is highly corrosive to the refractory lining of standard incinerators

and can corrode metal scrubbers not designed for halogens.[4]

Regulatory Compliance: The EPA and local agencies track "Halogenated Solvents" (F-listed

wastes) differently than ignitable organics.[4] Mislabeling fluorinated waste as non-

halogenated is a common source of laboratory fines [1].[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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